Cas no 1146699-63-9 (3-(3-Fluoro-4-methylphenyl)-1,2,4-oxadiazole)

3-(3-Fluoro-4-methylphenyl)-1,2,4-oxadiazole is a fluorinated heterocyclic compound featuring a 1,2,4-oxadiazole core substituted with a 3-fluoro-4-methylphenyl group. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical research as a versatile intermediate. The fluorine atom enhances metabolic stability and bioavailability, while the methyl group offers additional tuning of lipophilicity. Its rigid oxadiazole scaffold contributes to strong binding affinity in target interactions, particularly in drug discovery for CNS and antimicrobial applications. The compound’s synthetic adaptability allows for further functionalization, supporting the development of novel bioactive molecules. High purity and well-defined reactivity ensure consistent performance in complex synthetic pathways.

3-(3-Fluoro-4-methylphenyl)-1,2,4-oxadiazole structure

1146699-63-9 structure

Product Name:3-(3-Fluoro-4-methylphenyl)-1,2,4-oxadiazole

CAS No:1146699-63-9

MF:C₉H₇FN₂O

MW:178.163085222244

MDL:MFCD13181200

CID:832715

PubChem ID:54772357

Update Time:2025-10-14

3-(3-Fluoro-4-methylphenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

- 3-(3-Fluoro-4-methylphenyl)-1,2,4-oxadiazole
- 1,2,4-Oxadiazole, 3-(3-fluoro-4-Methylphenyl)-
- AK-78363
- ANW-55016
- CTK8B6946
- KB-64225
- SureCN310646
- YCWDOQVXUVNYLQ-UHFFFAOYSA-N
- DB-347499
- AKOS005258894
- WVB69963
- DTXCID40667494
- 1146699-63-9
- SCHEMBL310646
- SS-4379
- MFCD13181200
- CS-B0244
- DTXSID30716748
- MDL： MFCD13181200
- Inchi： 1S/C9H7FN2O/c1-6-2-3-7(4-8(6)10)9-11-5-13-12-9/h2-5H,1H3
- InChI Key： YCWDOQVXUVNYLQ-UHFFFAOYSA-N
- SMILES： FC1C=C(C2=NOC=N2)C=CC=1C

Computed Properties

Exact Mass: 178.05424101g/mol
Monoisotopic Mass: 178.05424101g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 179
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 38.9Å²

3-(3-Fluoro-4-methylphenyl)-1,2,4-oxadiazole Security Information

Storage Condition：Sealed in dry,2-8°C

3-(3-Fluoro-4-methylphenyl)-1,2,4-oxadiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019119811-1g	3-(3-Fluoro-4-methylphenyl)-1,2,4-oxadiazole	1146699-63-9	95%	1g	$400.00	2023-09-04
Chemenu	CM182580-5g	3-(3-Fluoro-4-methylphenyl)-1,2,4-oxadiazole	1146699-63-9	95%	5g	$563	2021-08-05
TRC	F060755-50mg	3-(3-Fluoro-4-methylphenyl)-1,2,4-oxadiazole	1146699-63-9		50mg	$ 80.00	2022-06-05
TRC	F060755-100mg	3-(3-Fluoro-4-methylphenyl)-1,2,4-oxadiazole	1146699-63-9		100mg	$ 130.00	2022-06-05
Apollo Scientific	PC421209-100mg	3-(3-Fluoro-4-methylphenyl)-1,2,4-oxadiazole	1146699-63-9	98%	100mg	£133.00	2023-09-02
Apollo Scientific	PC421209-250mg	3-(3-Fluoro-4-methylphenyl)-1,2,4-oxadiazole	1146699-63-9	98%	250mg	£207.00	2023-09-02
Apollo Scientific	PC421209-1g	3-(3-Fluoro-4-methylphenyl)-1,2,4-oxadiazole	1146699-63-9	98%	1g	£395.00	2023-09-02
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	F57150-1g	3-(3-Fluoro-4-methylphenyl)-1,2,4-oxadiazole	1146699-63-9	98%	1g	¥1458.0	2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	F57150-250mg	3-(3-Fluoro-4-methylphenyl)-1,2,4-oxadiazole	1146699-63-9	98%	250mg	¥728.0	2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	F57150-100mg	3-(3-Fluoro-4-methylphenyl)-1,2,4-oxadiazole	1146699-63-9	98%	100mg	¥438.0	2023-09-07